Cas no 85598-42-1 (Ethyl,1-methyl-2-(1-methylethoxy)-2-oxo- (9CI))

• Product Name: Ethyl,1-methyl-2-(1-methylethoxy)-2-oxo- (9CI)
• CAS No: 85598-42-1
• MF: C₆H₁₁O₂
• MW: 115.150342226028
• CID: 708078
• Update Time: 2024-01-31

Ethyl,1-methyl-2-(1-methylethoxy)-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethyl,1-methyl-2-(1-methylethoxy)-2-oxo- (9CI)
• Ethyl, 1-methyl-2-(1-methylethoxy)-2-oxo- (9CI)

• Inchi： 1S/C6H11O2/c1-4-6(7)8-5(2)3/h4-5H,1-3H3
• InChI Key： CQAIQKUKEYTZFZ-UHFFFAOYSA-N
• SMILES： [CH](C)C(OC(C)C)=O |^1:0|

Computed Properties

• Exact Mass: 115.076
• Monoisotopic Mass: 115.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2